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Compound of Interest

Compound Name: Leminoprazole

Cat. No.: B1674715 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides critical safety and logistical information for the handling of Lansoprazole. All

procedures and recommendations are based on current safety data sheets and best practices

in laboratory safety.

Lansoprazole is a proton pump inhibitor that requires careful handling to minimize occupational

exposure and ensure a safe laboratory environment. Adherence to the following personal

protective equipment (PPE), handling, emergency, and disposal procedures is mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to Lansoprazole.

Engineering controls, such as fume hoods or ventilated enclosures, should be the primary

means of controlling exposure, with PPE providing an essential secondary barrier.
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PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.

Skin Protection
Nitrile or latex gloves. A

protective garment or lab coat.

Prevents direct skin contact

with the compound.

Respiratory Protection

A NIOSH- or CEN-certified

respirator should be used

when engineering controls are

insufficient or when handling

large quantities.

Minimizes the inhalation of

airborne particles.

Personnel should always wash their hands thoroughly after handling the material, before

breaks, and at the end of the workday. Contaminated clothing should be removed and

laundered before reuse.

Operational and Handling Plan
Proper handling procedures are crucial to prevent the generation of dust and aerosols, thereby

minimizing the risk of inhalation and skin contact.

Handling Guidelines:

Ventilation: All handling of Lansoprazole powder should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood or other ventilated enclosure.[1][2]

Avoid Dust Formation: Minimize the generation of dust during weighing and transfer.[2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Lansoprazole is handled.[2]

Container Integrity: Keep containers tightly closed when not in use.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical to mitigate harm.
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Emergency Scenario Procedural Steps

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing and shoes. If irritation persists, seek

medical attention.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[1]

Fire

Use water spray, foam, dry chemical, or carbon

dioxide to extinguish. Wear self-contained

breathing apparatus and full protective gear.[2]

Disposal Plan
All waste materials contaminated with Lansoprazole must be handled and disposed of in

accordance with federal, state, and local regulations for hazardous waste.[3][4]

Disposal Steps:

Segregation: Collect all Lansoprazole-contaminated waste, including unused material,

contaminated PPE, and cleaning materials, in a designated and clearly labeled hazardous

waste container.[5]

Containerization: Ensure the waste container is properly sealed to prevent leakage.
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Labeling: The container must be labeled as hazardous waste, clearly identifying the

contents.

Disposal Vendor: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company.

For non-bulk, household quantities, the FDA recommends the following procedure if a drug

take-back program is not available:

Remove the medicine from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[6]

Place the mixture in a sealed plastic bag or other sealable container to prevent leakage.[6]

Dispose of the container in the household trash.[6]

Scratch out all personal information on the empty packaging before disposing of it.[6]

Quantitative Data
The following tables summarize key quantitative data for Lansoprazole.

Occupational Exposure Limits

Parameter Value Source

Occupational Exposure Limit

(OEL)
60 mcg/m³ Pfizer SDS[2]

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₆H₁₄F₃N₃O₂S PubChem[7]

Molecular Weight 369.36 g/mol Metascience SDS[1]

Appearance White to light beige powder Metascience SDS[1]

Melting Point 173-182°C Metascience SDS[1]

Solubility No data available

Flash Point No data available Metascience SDS[1]

Evaporation Rate Not applicable Cayman Chemical SDS

Toxicological Data

Test Species Route Value Source

LD50 Rat Oral >5,000 mg/kg
Cayman

Chemical SDS

LD50 Mouse Intraperitoneal >5 g/kg
Cayman

Chemical SDS

LD50 Rat Subcutaneous >5 g/kg
Cayman

Chemical SDS

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the safety data sheets are

not provided within those documents. The provided data, such as LD50 values, are results from

standardized acute toxicity studies. These studies typically involve administering the substance

to animals at various doses to determine the dose that is lethal to 50% of the test population.

Visualizations
Logical Workflow for Handling a Lansoprazole Spill
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Immediate Response

Spill Assessment

Cleanup Procedure

Waste Disposal

Post-Cleanup

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Secure the Area to Prevent Entry

Assess Size and Nature of Spill

Identify Associated Hazards

Don Appropriate PPE
(Gloves, Gown, Respirator, Goggles)

Contain the Spill with Absorbent Material

Carefully Collect Spilled Material

Clean the Area with a Decontaminating Solution

Package all Contaminated Materials in a Labeled Hazardous Waste Bag

Dispose of Waste According to Institutional Procedures

Remove and Dispose of PPE as Hazardous Waste

Wash Hands Thoroughly

Document the Incident
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Caption: A flowchart outlining the step-by-step procedure for responding to a Lansoprazole

spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1674715?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjejl6NnJwcm9xdGZianJvZGFoMGNvcWR5cmxzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTAzNTc3LTQ1LTNfTVNJRzQzN19MYW5zb3ByYXpvbGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTAzNTc3LTQ1LTNfTVNJRzQzN19MYW5zb3ByYXpvbGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--431914d35f87c1ce6e9e36964a9d4731f377f8ad/103577-45-3_MSIG437_Lansoprazole.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/WP00039.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01527.pdf
https://www.osha.gov/hazardous-drugs/controlling-occex
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://pubchem.ncbi.nlm.nih.gov/compound/Lansoprazole
https://www.benchchem.com/product/b1674715#personal-protective-equipment-for-handling-leminoprazole
https://www.benchchem.com/product/b1674715#personal-protective-equipment-for-handling-leminoprazole
https://www.benchchem.com/product/b1674715#personal-protective-equipment-for-handling-leminoprazole
https://www.benchchem.com/product/b1674715#personal-protective-equipment-for-handling-leminoprazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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